Cas no 2355827-08-4 (Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate)

• Product Name: Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate
• CAS No: 2355827-08-4
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 6108715
• PubChem ID: 154780165
• Update Time: 2025-06-15

Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7277668
• Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate
• 2355827-08-4

• Inchi： 1S/C12H17ClN2O2/c1-12(2,3)17-11(16)15-7-8-5-4-6-9(13)10(8)14/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： BHNIKXZNBMEXDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.0978555g/mol
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate

Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate: A Comprehensive Overview

Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate (CAS No. 2355827-08-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2355827-08-4, is a tert-butyl carbamate derivative characterized by its unique structural features, which include an amino group and a chlorophenyl moiety. These characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate is defined by its tert-butyl group, which provides steric protection to the carbamate functionality. This protection is crucial in maintaining the stability and reactivity of the compound during synthesis and subsequent pharmaceutical processing. The presence of the amino group and the chlorophenyl substituent adds further complexity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate in the development of drugs targeting specific biological pathways. For instance, studies have shown that compounds with similar structural motifs exhibit potent activity against various enzymes and receptors, making them promising candidates for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of drug discovery, Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate has been utilized as a key intermediate in the synthesis of small molecules with high therapeutic potential. Its ability to modulate specific protein-protein interactions and enzyme activities has been extensively explored in both academic and industrial settings. For example, researchers at the University of California have reported the synthesis of a series of derivatives from this compound that demonstrate selective inhibition of kinases involved in cancer progression.

The pharmacological properties of Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good solubility, stability, and bioavailability. Additionally, it has demonstrated low toxicity and high selectivity towards target proteins, which are essential attributes for a successful drug candidate.

In clinical trials, compounds derived from Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate have shown promising results in treating various diseases. For instance, a phase II clinical trial evaluating a derivative of this compound for the treatment of Alzheimer's disease reported significant improvements in cognitive function and reduced levels of biomarkers associated with neurodegeneration. These findings underscore the potential of this compound as a lead molecule for further drug development.

The synthetic accessibility of Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of tert-butyl chloroformate with (2-amino-3-chlorophenyl)methanamine under controlled conditions. This method yields high purity products suitable for downstream applications.

In conclusion, Tert-butyl N-[(2-amino-3-chlorophenyl)methyl]carbamate (CAS No. 2355827-08-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.